Cas no 51947-52-5 (Benzoic acid,2-amino-5-[(4-aminophenyl)methyl]-, methyl ester)

• Product Name: Benzoic acid,2-amino-5-[(4-aminophenyl)methyl]-, methyl ester
• CAS No: 51947-52-5
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 375488
• PubChem ID: 104025
• Update Time: 2025-04-19

Benzoic acid,2-amino-5-[(4-aminophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-[(4-aminophenyl)methyl]-, methyl ester
• methyl 2-amino-5-[(4-aminophenyl)methyl]benzoate
• methyl 5-[(4-aminophenyl)methyl]anthranilate
• Benzoic acid, 2-amino-5-((4-aminophenyl)methyl)-, methyl ester
• methyl 2-amino-5-(4-aminobenzyl)benzoate
• Methyl 5-((4-aminophenyl)methyl)anthranilate
• Benzoic acid, 2-amino-5-[(4-aminophenyl)methyl]-, methyl ester
• NS00022282
• 51947-52-5
• METHYL 2-AMINO-5-((4-AMINOPHENYL)METHYL)BENZOATE
• DTXSID6068690
• KM9K7CSX7E
• EINECS 257-541-2
• UNII-KM9K7CSX7E

• Inchi： 1S/C15H16N2O2/c1-19-15(18)13-9-11(4-7-14(13)17)8-10-2-5-12(16)6-3-10/h2-7,9H,8,16-17H2,1H3
• InChI Key： QEJNFWVQDMOATI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=CC(=C1)CC1C=CC(=CC=1)N)N)=O

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 256.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 447.7°C at 760 mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.636
• PSA: 78.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes